Cas no 498572-74-0 (2-heptanone,5-(hydroxymethyl))

2-heptanone,5-(hydroxymethyl) structure
2-heptanone,5-(hydroxymethyl) structure
Product Name:2-heptanone,5-(hydroxymethyl)
CAS No:498572-74-0
MF:C8H16O2
MW:144.211442947388
CID:932881
PubChem ID:45085730
Update Time:2025-04-19

2-heptanone,5-(hydroxymethyl) Chemical and Physical Properties

Names and Identifiers

    • 2-heptanone,5-(hydroxymethyl)
    • 5-(hydroxymethyl)heptan-2-one
    • AKOS006326849
    • SCHEMBL10066631
    • 498572-74-0
    • 2-HEPTANONE5-(HYDROXYMETHYL)
    • 2-heptanone,5-(hydroxymethyl)
    • Inchi: 1S/C8H16O2/c1-3-8(6-9)5-4-7(2)10/h8-9H,3-6H2,1-2H3
    • InChI Key: RFPCIDAAZXTWAV-UHFFFAOYSA-N
    • SMILES: OCC(CC)CCC(C)=O

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 37.30000
  • LogP: 1.37410
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